Methyl 2-methyl-5-vinylbenzoate

• IUPAC Name: methyl 5-ethenyl-2-methylbenzoate
• InChI: InChI=1S/C11H12O2/c1-4-9-6-5-8(2)10(7-9)11(12)13-3/h4-7H,1H2,2-3H3
• InChI Key: WHJGCEWGYCEIEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C=C)C(=O)OC
• Molecular Formula: C11H12O2
• Molecular Weight: 176.21 g/mol

Description

Methyl 2-methyl-5-vinylbenzoate is a useful research compound. Its molecular formula is C11H12O2 and its molecular weight is 176.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Potential Treatments for Disorders and Cancer : A study describes a six-step process for synthesizing Methyl 5-[2-(2,5-dimethoxyphenyl)ethyl]-2-hydroxybenzoate, a potential treatment for hyperproliferative and inflammatory disorders and cancer (Kucerovy et al., 1997).

• Catalytic Asymmetric Synthesis : Another research demonstrates a highly asymmetric catalytic enantioselective vinylogous Michael addition of 2-methyl-3,5-dinitrobenzoates to unsaturated ketones, enabling the synthesis of optically pure compounds with high yields and enantioselectivity (Chen et al., 2022).

• Chiral Template for Asymmetric Induction in Polymerization : (2S,4S)-2,4-Pentanedyl bis(4-vinylbenzoate) is used as a chiral template for asymmetric induction in cyclocopolymerization, leading to poly(methyl 4-vinylbenzoate) (Haba et al., 1995).

• Pharmacological Activities : Vinyl-substituted 2-nitroimidazoles, which include derivatives of Methyl 2-methyl-5-vinylbenzoate, show significant antibacterial and antitrichomonal activity in mice (Cavalleri et al., 1977).

• Catalysts for Hydrolysis Reactions : Poly(1-alkyl-5-vinylimidazoles), another related compound, exhibit efficient catalytic activity for the hydrolysis of various 3-nitro-4-acyloxybenzoic acids (Overberger & Smith, 1975).

• Synthesis of New Synthetic Compounds : Nitrile oxide cycloaddition routes to 2-(isoxazolyl)-benzoates and 2-(1,2,4-oxadiazol-3-yl)benzoates provide potential for the synthesis of new synthetic compounds (Howe & Schleppnik, 1982).

• Polymerization Studies : Studies also focus on thermal polymerizations of alkali 4-(2-bromoethyl)benzoates in bulk to produce various polymers (Akutsu et al., 1999).